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Compound Name: 2,3-Dichloropyridine 1-oxide

Cat. No.: B1592092 Get Quote

Abstract
This technical guide offers a comprehensive examination of 2,3-Dichloropyridine 1-oxide
(CAS No. 53976-65-1), a heterocyclic building block of increasing importance in medicinal

chemistry and novel material synthesis. As a pyridine N-oxide, its chemical behavior is distinct

from its parent heterocycle, 2,3-dichloropyridine. The introduction of the N-oxide functionality

fundamentally alters the electronic landscape of the pyridine ring, enhancing its reactivity and

providing unique pathways for molecular elaboration. This document provides researchers,

scientists, and drug development professionals with an in-depth analysis of its physicochemical

properties, synthesis protocols, core reactivity principles, and applications, grounded in

established scientific literature and field-proven insights.

Core Chemical Identity and Physicochemical
Properties
2,3-Dichloropyridine 1-oxide is a chlorinated pyridine derivative where the ring nitrogen has

been oxidized.[1] This structural modification is pivotal, as the N-oxide group acts as a potent

electron-withdrawing group through induction while also being capable of donating electron

density through resonance, leading to a complex and synthetically useful reactivity profile.

Table 1: Physicochemical and Computed Properties
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Property Value Source(s)

CAS Number 53976-65-1 [1]

Molecular Formula C₅H₃Cl₂NO [1]

Molecular Weight 163.99 g/mol [1]

IUPAC Name
2,3-dichloro-1-oxidopyridin-1-

ium
[1]

SMILES
C1=CC(=C(--INVALID-LINK--

[O-])Cl)Cl
[1]

InChIKey
MPKISXFIMCWMLP-

UHFFFAOYSA-N
[1]

XLogP3 1.4 [1]

Topological Polar Surface Area 25.5 Å² [1]

| Appearance | (Predicted) White to off-white solid | N/A |

Synthesis and Manufacturing Pathway
The most direct and common method for the preparation of 2,3-Dichloropyridine 1-oxide is

the N-oxidation of its parent heterocycle, 2,3-Dichloropyridine. This transformation is a

cornerstone reaction in heterocyclic chemistry.

The Oxidation Mechanism: Causality and Reagent
Choice
The oxidation of a pyridine nitrogen involves the nucleophilic attack of the nitrogen's lone pair

on an electrophilic oxygen source. Peroxy acids (peracids) like meta-chloroperoxybenzoic acid

(m-CPBA) are highly effective for this purpose. Alternatively, hydrogen peroxide in the presence

of a strong acid (e.g., acetic acid, trifluoroacetic acid) can be used; the acid protonates the

hydrogen peroxide, making it a more potent oxidizing agent.[2][3] The choice of oxidant and

solvent system is critical for optimizing yield and purity while minimizing potential side

reactions.[2]
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Synthesis Workflow: 2,3-Dichloropyridine 1-oxide

Start: 2,3-Dichloropyridine
(CAS: 2402-77-9)

N-Oxidation Reaction
(Controlled Temperature)

Oxidizing Agent
(e.g., m-CPBA or H₂O₂/Acid)

Inert Solvent
(e.g., DCM, Chloroform)

Aqueous Workup
(Quench excess oxidant)

Organic Extraction

Purification
(Recrystallization or Chromatography)

Final Product:
2,3-Dichloropyridine 1-oxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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